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Compound of Interest

Compound Name: Dithiodesmethylcarbodenafil

Cat. No.: B569050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of

dithiodesmethylcarbodenafil in immunoassays designed for the detection of sildenafil. Given

the structural similarities between sildenafil and its analogues, understanding the potential for

cross-reactivity is crucial for accurate analytical results in research, clinical, and forensic

settings. This document outlines the structural basis for potential cross-reactivity, presents

available data on sildenafil immunoassay specificity, and details highly specific alternative

methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Structural Comparison: Sildenafil vs.
Dithiodesmethylcarbodenafil
The potential for cross-reactivity in an immunoassay is fundamentally linked to the structural

similarity between the target analyte and other compounds present in the sample. Sildenafil

and dithiodesmethylcarbodenafil share a common core structure, which is the primary

determinant for antibody recognition.

Sildenafil, with the IUPAC name 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-

methyl-3-propyl-6H-pyrazolo[4,5-d]pyrimidin-7-one, is the established active pharmaceutical

ingredient.[1][2][3] Dithiodesmethylcarbodenafil, identified as 5-[2-ethoxy-5-(4-
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methylpiperazine-1-carbothioyl)phenyl]-1-methyl-3-propyl-4H-pyrazolo[4,5-d]pyrimidine-7-

thione, is a known analogue.[4]

The key structural differences lie in the substitution at two positions on the phenyl and

pyrimidine rings. In dithiodesmethylcarbodenafil, the sulfonyl group of sildenafil is replaced

by a carbothioyl group, and the pyrimidin-7-one is substituted with a pyrimidine-7-thione.
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Molecular Structures of Sildenafil and Dithiodesmethylcarbodenafil

Sildenafil Dithiodesmethylcarbodenafil

sildenafil_node dithio_node

Competitive Immunoassay Workflow

Sample containing Sildenafil/
Dithiodesmethylcarbodenafil

Incubation:
Competition for antibody binding sites

Anti-Sildenafil Antibody
(Immobilized on solid phase) Enzyme-labeled Sildenafil

Washing Step:
Remove unbound components

Addition of Substrate

Signal Detection
(Colorimetric, Fluorescent, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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